Cas no 2165933-44-6 (rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-fluoropiperidine-2-carboxylic acid)

• Product Name: rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-fluoropiperidine-2-carboxylic acid
• CAS No: 2165933-44-6
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• MDL: MFCD31744025
• CID: 5222889
• PubChem ID: 145709664
• Update Time: 2026-03-07

rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-fluoropiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-1-[(tert-butoxy)carbonyl]-5-fluoropiperidine-2-carboxylic acid
• (2R,5S)-1-(tert-butoxycarbonyl)-5-fluoropiperidine-2-carboxylic acid
• rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-fluoropiperidine-2-carboxylic acid

• MDL： MFCD31744025
• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(16)13-6-7(12)4-5-8(13)9(14)15/h7-8H,4-6H2,1-3H3,(H,14,15)/t7-,8+/m1/s1
• InChI Key： VRAVGIAPUYVLMZ-SFYZADRCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](F)CC[C@H]1C(O)=O

Additional information on rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-fluoropiperidine-2-carboxylic acid

Comprehensive Overview of rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-fluoropiperidine-2-carboxylic acid (CAS No. 2165933-44-6)

The compound rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-fluoropiperidine-2-carboxylic acid (CAS No. 2165933-44-6) is a fluorinated piperidine derivative with significant applications in pharmaceutical research and organic synthesis. This chiral molecule features a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality, making it a versatile intermediate for drug discovery. The presence of fluorine at the 5-position enhances its metabolic stability, a critical factor in the development of bioactive molecules. Researchers are increasingly focusing on fluorinated compounds due to their unique pharmacokinetic properties, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward fluorinated building blocks, driven by their ability to improve drug efficacy and reduce side effects. The rac-(2R,5S) stereochemistry of this compound offers opportunities for enantioselective synthesis, a hot topic in asymmetric catalysis. Its CAS No. 2165933-44-6 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry and peptide synthesis. The Boc group, a cornerstone in protecting group strategies, ensures compatibility with diverse reaction conditions, further elevating its utility.

The rise of AI-driven drug discovery has amplified the demand for specialized intermediates like rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-fluoropiperidine-2-carboxylic acid. Computational tools often highlight fluorinated motifs for their ability to modulate lipophilicity and bioavailability, key parameters in lead optimization. Additionally, the compound’s structural features align with trends in fragment-based drug design, where small molecules are used to probe biological targets. This synergy between synthetic chemistry and computational modeling underscores its importance in modern pharmaceutical R&D.

From a synthetic perspective, the carboxylic acid moiety in rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-fluoropiperidine-2-carboxylic acid enables facile derivatization, such as amide coupling or esterification. These transformations are pivotal in constructing peptidomimetics and small-molecule inhibitors, areas of intense research in oncology and neurology. The fluorine atom’s electronegativity also influences the compound’s conformational dynamics, a factor explored in structure-activity relationship (SAR) studies. Such insights are invaluable for designing next-generation therapeutics with improved target engagement.

Environmental and regulatory considerations are increasingly shaping chemical research, and rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-fluoropiperidine-2-carboxylic acid aligns with the push for sustainable chemistry. Its Boc group can be cleaved under mild acidic conditions, minimizing waste generation—a priority in green chemistry initiatives. Furthermore, fluorinated compounds often exhibit enhanced biodegradability compared to their non-fluorinated counterparts, addressing concerns about persistent organic pollutants (POPs).

In conclusion, rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-fluoropiperidine-2-carboxylic acid (CAS No. 2165933-44-6) represents a multifaceted tool for researchers exploring fluorine chemistry, peptide modifications, and drug design. Its integration into cutting-edge workflows, from high-throughput screening to computational modeling, highlights its enduring relevance. As the scientific community continues to prioritize molecular diversity and synthetic efficiency, this compound is poised to remain a cornerstone of innovative research.